Cas no 59411-63-1 (4-Thiazolidinecarboxylic acid, 2-[2-[(2-amino-2-carboxyethyl)thio]ethyl]-)

• Product Name: 4-Thiazolidinecarboxylic acid, 2-[2-[(2-amino-2-carboxyethyl)thio]ethyl]-
• CAS No: 59411-63-1
• MF: C₉H₁₆N₂O₄S₂
• MW: 280.364339828491
• CID: 338747
• PubChem ID: 71442958
• Update Time: 2025-04-19

4-Thiazolidinecarboxylic acid, 2-[2-[(2-amino-2-carboxyethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-[2-[(2-amino-2-carboxyethyl)thio]ethyl]-
• 2-[2-(2-amino-2-carboxyethyl)sulfanylethyl]-1,3-thiazolidine-4-carboxylic acid
• 59411-63-1
• DTXSID50851807
• 2-{2-[(2-AMINO-2-CARBOXYETHYL)SULFANYL]ETHYL}-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID

• Inchi： 1S/C9H16N2O4S2/c10-5(8(12)13)3-16-2-1-7-11-6(4-17-7)9(14)15/h5-7,11H,1-4,10H2,(H,12,13)(H,14,15)
• InChI Key： OSDDAQIJQMJYLD-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1CCSCC(C(=O)O)N

Computed Properties

• Exact Mass: 280.05528
• Monoisotopic Mass: 280.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 112.65